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Compound of Interest

Compound Name: Lauroylsarcosine

Cat. No.: B1583730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biodegradability and environmental

impact of Lauroylsarcosine and its widely used salt, Sodium Lauroyl Sarcosinate. Derived

from the natural amino acid sarcosine and a fatty acid, this anionic surfactant is recognized for

its favorable environmental profile, characterized by ready biodegradability and low potential for

bioaccumulation. This document synthesizes key quantitative data, details experimental

methodologies, and visualizes critical pathways to support environmental risk assessments and

promote the formulation of sustainable products.

Biodegradability Assessment
Lauroylsarcosine is classified as a readily biodegradable substance, indicating its capacity for

rapid and complete breakdown by microorganisms in aquatic environments.[1][2] This

degradation is a critical factor in minimizing its environmental footprint.

Aerobic Biodegradability
Studies conducted under aerobic conditions have consistently demonstrated the ready

biodegradability of Sodium Lauroyl Sarcosinate. One study, following the OECD 301D (Closed

Bottle Test) guideline, reported an 82% degradation of Sodium Lauroyl Sarcosinate within 28

days. The US Environmental Protection Agency (EPA) also categorizes Sodium Lauroyl

Sarcosinate as a substance that undergoes rapid biodegradation.[1]
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Table 1: Aerobic Biodegradability of Sodium Lauroyl Sarcosinate

Test Guideline Duration Result Classification

OECD 301D 28 days 82% degradation
Readily

Biodegradable

Anaerobic Biodegradability
The European Union Ecolabel program reports that Sodium Lauroyl Sarcosinate is also

degradable under anaerobic conditions, further highlighting its comprehensive breakdown in

various environmental compartments.[2]

Environmental Fate and Bioaccumulation
The environmental fate of a substance is governed by its potential to persist, bioaccumulate,

and transport in the environment. Lauroylsarcosine exhibits properties that suggest a low

environmental risk in these respects.

Bioaccumulation Potential
Bioaccumulation is the process by which a substance is absorbed by an organism from water

and food at a rate greater than that at which it is lost. The octanol-water partition coefficient

(Log Kow) is a key indicator of a substance's potential to bioaccumulate. A low Log Kow value

suggests a lower propensity for bioaccumulation. For Sodium Lauroyl Sarcosinate, the

estimated Log Kow is 0.37, indicating a low potential for bioconcentration in aquatic organisms.

[1]

Table 2: Physicochemical Properties and Bioaccumulation Potential of Sodium Lauroyl

Sarcosinate

Parameter Value Interpretation

Log Kow 0.37[1] Low bioaccumulation potential

Water Solubility 456.4 g/L[1] High
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Environmental Distribution
Once released into the environment, the majority of Sodium Lauroyl Sarcosinate is expected to

partition to water due to its high water solubility.[1] Its low estimated log Koc values (0.313 to

2.252) suggest minimal sorption to soil and sediments.[1]

Ecotoxicity Profile
While Lauroylsarcosine is readily biodegradable, it is important to assess its potential toxicity

to aquatic organisms. It has been characterized as moderately toxic to aquatic life.[1]

Table 3: Acute Ecotoxicity of Sodium Lauroyl Sarcosinate

Organism Test Guideline Duration Endpoint Value (mg/L)

Fish (Danio rerio) OECD 203 96 hours LC50 107[1]

Invertebrate

(Daphnia magna)
OECD 202 48 hours EC50 29.7[3]

Algae

(Pseudokirchneri

ella subcapitata)

OECD 201 72 hours EC50
Data not

available

LC50 (Lethal Concentration, 50%): The concentration of a substance that is lethal to 50% of

the test organisms within a specified time. EC50 (Effective Concentration, 50%): The

concentration of a substance that causes a specified effect in 50% of the test organisms within

a specified time (e.g., immobilization for daphnia).

Experimental Protocols
To ensure the reliability and comparability of environmental data, standardized testing

guidelines are followed. The following sections detail the methodologies for the key

experiments cited in this guide.

OECD 301D: Ready Biodegradability – Closed Bottle
Test
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This test method evaluates the ready biodegradability of a substance in an aerobic aqueous

medium by measuring the consumption of dissolved oxygen.

Principle: A solution of the test substance in a mineral medium is inoculated with a small

number of microorganisms from a mixed population (e.g., activated sludge). The test is

carried out in completely filled, closed bottles in the dark at a constant temperature. The

degradation is followed by measuring the dissolved oxygen concentration over a 28-day

period. The percentage of biodegradation is calculated as the ratio of the biochemical

oxygen demand (BOD) to the theoretical oxygen demand (ThOD).[4][5]

Test Conditions:

Inoculum: Mixed population of microorganisms (e.g., from a sewage treatment plant).[5]

Test Concentration: Typically 2-5 mg/L of the test substance.[6]

Temperature: 20 ± 1°C.[7]

Duration: 28 days.[5]

Parameters Measured: Dissolved oxygen.[4]

Pass Level for Ready Biodegradability: ≥ 60% of ThOD within a 10-day window, which itself

is within the 28-day test period.[5]

OECD 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of a test fish species

over a short exposure period.

Principle: Fish are exposed to the test substance in a static or semi-static system for 96

hours. Mortalities are recorded at 24, 48, 72, and 96 hours. The LC50 is calculated at the

end of the exposure period.[8][9]

Test Conditions:

Test Organism:Danio rerio (zebrafish) is a commonly used species.[8]
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Exposure Duration: 96 hours.[8][9]

Test Concentrations: A range of concentrations and a control group.[9]

Parameters Observed: Mortality and any abnormal behavioral or physical changes.[10]

OECD 202: Daphnia sp., Acute Immobilisation Test
This test assesses the acute toxicity of a substance to the freshwater invertebrate, Daphnia

magna.

Principle: Young daphnids (less than 24 hours old) are exposed to the test substance for 48

hours. The endpoint is immobilization, defined as the inability to swim within 15 seconds after

gentle agitation. The EC50 for immobilization is determined.[2][11]

Test Conditions:

Test Organism:Daphnia magna.[2]

Exposure Duration: 48 hours.[11]

Test Concentrations: A series of concentrations and a control.[11]

Endpoint: Immobilization.[2][11]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater algae.

Principle: Exponentially growing cultures of a selected algal species are exposed to the test

substance in a nutrient-rich medium for 72 hours. The inhibition of growth is measured by

changes in cell density or biomass compared to a control. The EC50 for growth inhibition is

calculated.[12][13]

Test Conditions:

Test Organism:Pseudokirchneriella subcapitata is a commonly used green alga.[14]
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Exposure Duration: 72 hours.[12][13]

Test Concentrations: A range of concentrations and a control.[13]

Endpoint: Inhibition of growth (cell count or biomass).[14]

Biodegradation Pathway
The primary mechanism for the biodegradation of Lauroylsarcosine is hydrolysis, which

breaks the amide bond. This initial step is followed by the further degradation of the resulting

products.

Hydrolysis of Lauroylsarcosine
The enzymatic hydrolysis of Lauroylsarcosine yields lauric acid (a fatty acid) and sarcosine

(N-methylglycine). Both of these breakdown products are naturally occurring and are readily

metabolized by microorganisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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